(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone

Specification

• CAS No.: 2034482-51-2
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.361
• IUPAC Name: [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-(furan-2-yl)methanone
• Standard InChI: InChI=1S/C16H20N4O3/c1-19(2)14-15(18-8-7-17-14)23-12-5-3-9-20(11-12)16(21)13-6-4-10-22-13/h4,6-8,10,12H,3,5,9,11H2,1-2H3
• Standard InChI Key: JYZGXQBUAUZGAM-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=CC=CO3

Introduction

The compound (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone is a complex organic molecule featuring a piperidine ring, a pyrazine moiety with a dimethylamino group, and a furan ring. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone likely involves multi-step organic reactions. Common methods for synthesizing similar compounds include condensation reactions and alkylation, using starting materials such as dimethylamino pyrazine derivatives and piperidine-based compounds. Optimizing reaction conditions like temperature, solvent choice, and catalyst selection is crucial for enhancing yield and minimizing by-products.

Data Table: Comparison of Similar Compounds

Compound	Molecular Weight	Biological Activity	Potential Applications
(E)-1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one	Approximately 342.399 g/mol	Potential biological activities in pharmacology and organic chemistry	Medicinal chemistry research
(E)-3-(benzo[d]dioxol-5-yl)-1-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)prop-2-en-1-one	396.4 g/mol	Potential therapeutic applications	Drug development
(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone	Not specified	Potential interactions with biological targets	Medicinal chemistry